Cas no 237386-01-5 (2-Bromo-3'-trifluoromethoxyacetophenone)

• Product Name: 2-Bromo-3'-trifluoromethoxyacetophenone
• CAS No: 237386-01-5
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD03094425
• CID: 830245
• PubChem ID: 2778687
• Update Time: 2025-04-19

2-Bromo-3'-trifluoromethoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-trifluoromethoxyacetophenone
• Ethanone, 2-bromo-1-[3-(trifluoromethoxy)phenyl]-
• 2-bromo-1-(3-(trifluoromethoxy)phenyl)ethanone
• 3-(Trifluoromethoxy)Phenacyl Bromide
• 2-bromo-1-[3-(trifluoromethoxy)phenyl]ethanone
• 3-(trifluoromethoxy)-phenacyl bromide
• MFCD03094425
• AKOS015890470
• 2-Bromo-3 inverted exclamation mark -(trifluoromethoxy)acetophenone
• CS-0084291
• 237386-01-5
• SY030287
• 2-Bromo-3`-trifluoromethoxyacetophenone
• SCHEMBL311472
• 3-trifluoromethoxyphenacyl bromide
• DTXSID10381079
• PS-9899
• CL8631
• 2-Bromo-3'-(trifluoromethoxy)acetophenone, 2-Bromo-1-[3-(trifluoromethoxy)phenyl]ethan-1-one
• 2-Bromo-1-[3-(trifluoromethoxy)phenyl]ethan-1-one
• 2-Bromo-3'-(trifluoromethoxy)acetophenone

• MDL： MFCD03094425
• Inchi： 1S/C9H6BrF3O2/c10-5-8(14)6-2-1-3-7(4-6)15-9(11,12)13/h1-4H,5H2
• InChI Key： QUKYVVGHLJGVEQ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 281.95028
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3